Cas no 724740-81-2 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate)

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate is a chromene-based compound featuring a benzodioxin moiety and a dimethylcarbamate functional group. Its structural design combines a chromen-4-one core with a substituted benzodioxin ring, enhancing its potential for applications in medicinal chemistry and material science. The dimethylcarbamate group contributes to improved solubility and reactivity, making it a versatile intermediate for further derivatization. This compound may exhibit notable biological activity due to the presence of the chromene scaffold, which is associated with antioxidant and anti-inflammatory properties. Its well-defined molecular architecture allows for precise modifications, supporting research in drug discovery and functional material development.

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate structure

724740-81-2 structure

Product Name:3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

CAS No:724740-81-2

MF:C₂₀H₁₇NO₆

MW:367.352085828781

CID:5555270

Update Time:2025-10-29

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl dimethylcarbamate
- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate
- Inchi： 1S/C20H17NO6/c1-21(2)20(23)27-13-4-5-14-17(10-13)26-11-15(19(14)22)12-3-6-16-18(9-12)25-8-7-24-16/h3-6,9-11H,7-8H2,1-2H3
- InChI Key： ARWOGVQNUJBHNV-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C3C(OCCO3)=C2)=COC2C(=CC=C(C=2)OC(=O)N(C)C)C1=O

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3139-2692-2μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate	724740-81-2	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3139-2692-5μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate	724740-81-2	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3139-2692-10μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate	724740-81-2	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3139-2692-20μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate	724740-81-2	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3139-2692-1mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate	724740-81-2	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3139-2692-2mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate	724740-81-2	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3139-2692-3mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate	724740-81-2	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3139-2692-4mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate	724740-81-2	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3139-2692-5mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate	724740-81-2	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F3139-2692-10mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate	724740-81-2	90%+	10mg	$79.0	2023-07-05

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Related Categories

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

Latest Research on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate (CAS: 724740-81-2) in Chemical Biology and Pharmaceutical Applications

Recent studies on the compound 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate (CAS: 724740-81-2) have highlighted its potential in various therapeutic areas, particularly in oncology and neurodegenerative diseases. This chromene-based derivative has garnered attention due to its unique structural features, which include a benzodioxin moiety and a dimethylcarbamate group, contributing to its bioactivity and pharmacokinetic properties. Researchers have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models.

One of the key findings from recent publications is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated its inhibitory effects on kinases such as PI3K and MAPK, which are critical targets in cancer therapy. Additionally, its neuroprotective properties have been explored in models of Alzheimer's disease, where it has shown promise in reducing amyloid-beta aggregation and oxidative stress. These findings suggest a dual therapeutic potential that warrants further investigation.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate has also been refined to improve yield and purity. Recent methodologies emphasize green chemistry approaches, such as microwave-assisted synthesis and catalytic hydrogenation, which reduce environmental impact and enhance scalability. Analytical techniques like HPLC-MS and NMR spectroscopy have been employed to characterize the compound and its intermediates, ensuring high-quality standards for pharmaceutical development.

Despite these advancements, challenges remain in translating preclinical results to clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable drug candidate. Future research directions may include combination therapies and targeted delivery systems to maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate represents a promising scaffold for drug discovery, with applications spanning multiple disease areas. Continued research and innovation will be essential to unlock its full potential and bring it closer to clinical use. This brief underscores the importance of interdisciplinary collaboration and cutting-edge methodologies in advancing chemical biology and pharmaceutical science.